![molecular formula C17H19ClO3 B4890640 1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene](/img/structure/B4890640.png)
1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene is a chemical compound that belongs to the class of chlorobenzenes. This compound is also known as carvedilol and is used in the treatment of hypertension, congestive heart failure, and left ventricular dysfunction. Carvedilol is a non-selective beta-blocker that blocks both beta-1 and beta-2 receptors.
Mechanism of Action
Carvedilol blocks both beta-1 and beta-2 receptors, resulting in a decrease in heart rate and blood pressure. It also has antioxidant properties and inhibits the release of cytokines, which are involved in the inflammatory response. Carvedilol has been found to improve endothelial function and increase nitric oxide production, which leads to vasodilation.
Biochemical and Physiological Effects:
Carvedilol has been shown to have a number of biochemical and physiological effects. It reduces sympathetic nervous system activity, decreases plasma renin activity, and reduces aldosterone secretion. It also reduces oxidative stress and inflammation, and improves endothelial function.
Advantages and Limitations for Lab Experiments
Carvedilol has several advantages for lab experiments. It is readily available and can be easily synthesized. It has a well-established mechanism of action and has been extensively studied for its therapeutic potential. However, there are also some limitations to using carvedilol in lab experiments. It has a short half-life and can be rapidly metabolized, which can make it difficult to maintain a consistent concentration. It can also have off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for the study of carvedilol. One area of research is the development of more selective beta-blockers that target specific beta-receptors. Another area of research is the investigation of carvedilol's potential use in the treatment of other diseases such as Parkinson's disease, Alzheimer's disease, and cancer. Additionally, the development of new formulations and delivery methods may improve the therapeutic potential of carvedilol.
Synthesis Methods
The synthesis of 1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene involves the reaction of 2-(2-methoxyphenoxy)ethanol with 1-chloro-2-(4-hydroxyphenoxy)ethane in the presence of sodium hydroxide. The resulting product is then treated with phosphorus oxychloride to obtain 1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene.
Scientific Research Applications
Carvedilol has been extensively studied for its therapeutic potential in the treatment of various cardiovascular diseases. It has been found to be effective in reducing blood pressure, improving left ventricular function, and reducing mortality in patients with heart failure. Carvedilol has also been investigated for its potential use in the treatment of other diseases such as Parkinson's disease, Alzheimer's disease, and cancer.
properties
IUPAC Name |
1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClO3/c1-19-16-10-4-5-11-17(16)21-13-7-6-12-20-15-9-3-2-8-14(15)18/h2-5,8-11H,6-7,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJQQBSFDBNDYKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCCCCOC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.